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Compound of Interest

Compound Name: 3-Bromopyrazine-2-carboxylic acid

Cat. No.: B1291621 Get Quote

An In-depth Technical Guide to 3-
Bromopyrazine-2-carboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Bromopyrazine-2-carboxylic acid is a halogenated derivative of pyrazine-2-carboxylic acid.

The pyrazine ring is a core structure in various biologically active molecules and approved

pharmaceuticals. The introduction of a bromine atom and a carboxylic acid group to the

pyrazine scaffold offers a versatile platform for further chemical modifications, making it a

valuable building block in medicinal chemistry and drug discovery. This document provides a

comprehensive overview of its chemical structure, properties, and synthesis, tailored for

professionals in the research and development sector.

Chemical Structure and IUPAC Name
The chemical structure of 3-Bromopyrazine-2-carboxylic acid is characterized by a pyrazine

ring substituted with a bromine atom at the 3-position and a carboxylic acid group at the 2-

position.

IUPAC Name: 3-bromopyrazine-2-carboxylic acid

Chemical Structure:
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Chemical structure of 3-Bromopyrazine-2-carboxylic acid

(Image source: Sigma-Aldrich)

Physicochemical Properties
Quantitative data for 3-Bromopyrazine-2-carboxylic acid is limited in publicly available

literature. The following table summarizes the available information. It is important to note that

some properties for the related but distinct compound, 3-bromopyridine-2-carboxylic acid, are

often misattributed to this compound and are included here for clarity and to highlight the data

gap.

Property
Value for 3-
Bromopyrazine-2-
carboxylic acid

Value for 3-
Bromopyridine-2-
carboxylic acid (for
comparison)

Reference

CAS Number 937669-80-2 30683-23-9

Molecular Formula C₅H₃BrN₂O₂ C₆H₄BrNO₂

Molecular Weight 202.99 g/mol 202.01 g/mol

Physical Form Solid Solid

Purity 97% 97%

Melting Point Not available 141-144 °C

Boiling Point Not available
315.7±27.0 °C

(Predicted)

Solubility Not available Not available

InChI Key
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UHFFFAOYSA-N
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Experimental Protocols
Detailed experimental protocols for the synthesis of 3-Bromopyrazine-2-carboxylic acid are

not readily available in peer-reviewed literature. However, general synthetic strategies for
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analogous compounds suggest that its preparation could potentially be achieved through the

bromination of a suitable pyrazine-2-carboxylic acid precursor or through a Sandmeyer-type

reaction from an amino-pyrazine-2-carboxylic acid derivative.

While a direct synthesis protocol is unavailable, a related procedure for the synthesis of N-

substituted 3-aminopyrazine-2-carboxamides from 3-aminopyrazine-2-carboxylic acid provides

insight into the reactivity of the parent molecule.

Example of a Related Synthesis: General Procedure for the Synthesis of N-substituted 3-

aminopyrazine-2-carboxamides

This procedure involves the activation of the carboxylic acid group of 3-aminopyrazine-2-

carboxylic acid followed by amidation.

Activation of the Carboxylic Acid: 3-aminopyrazine-2-carboxylic acid (1.0 equivalent) is

treated with 1,1'-carbonyldiimidazole (CDI) (1.3 equivalents) in anhydrous dimethyl sulfoxide

(DMSO). The reaction mixture is allowed to react for 5-10 minutes until the evolution of CO₂

gas ceases.[1]

Amide Bond Formation: The corresponding amine (1.5 equivalents) is then added to the

reaction mixture. The reaction is facilitated by microwave irradiation at 120 °C for 30 minutes.

[1]

This protocol highlights a common method for modifying the carboxylic acid group on the

pyrazine ring, which could be adapted for other synthetic transformations.

Logical Relationships in Synthesis
The synthesis of derivatives from a pyrazine carboxylic acid core often follows a logical

workflow. The following diagram illustrates a generalized pathway for the synthesis of pyrazine-

2-carboxamide derivatives, which could be conceptually applied to 3-bromopyrazine-2-
carboxylic acid.
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Generalized Synthetic Workflow for Pyrazine-2-Carboxamide Derivatives

Pyrazine-2-carboxylic Acid Derivative Activation of Carboxylic Acid
(e.g., with SOCl₂, CDI)

Amide Coupling with
Substituted Amine Substituted Pyrazine-2-Carboxamide

Experimental Workflow for Biological Activity Screening

3-Bromopyrazine-2-carboxylic Acid
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&
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(e.g., Cytotoxicity, Antimicrobial)

Animal Models of Disease
(e.g., Efficacy, Toxicity)

SAR Studies &
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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